Cas no 63898-02-2 (Benzoic acid, 2-methoxy-6-[2-(4-methoxyphenyl)ethyl]-, methyl ester)

• Product Name: Benzoic acid, 2-methoxy-6-[2-(4-methoxyphenyl)ethyl]-, methyl ester
• CAS No: 63898-02-2
• MF: C₁₈H₂₀O₄
• MW: 300.349005699158
• CID: 1668842
• PubChem ID: 10086173
• Update Time: 2025-04-21

Benzoic acid, 2-methoxy-6-[2-(4-methoxyphenyl)ethyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-6-[2-(4-methoxyphenyl)ethyl]-, methyl ester
• 2-Methoxy-6-[2-(4-methoxyphenyl)ethyl]benzoic acid methyl ester
• 63898-02-2
• 2-Methoxy-6-[2-(4-methoxyphenyl)ethyl ]benzoic acid methyl ester
• DB-303399

• Inchi： 1S/C18H20O4/c1-20-15-11-8-13(9-12-15)7-10-14-5-4-6-16(21-2)17(14)18(19)22-3/h4-6,8-9,11-12H,7,10H2,1-3H3
• InChI Key： BAWGEKOJJBYDKL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C(=O)OC)CCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 300.1362
• Monoisotopic Mass: 300.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76